Cas no 6274-21-1 ( )

• Product name: &nbsp
• CAS No: 6274-21-1
• MF: C₈H₁₃NO₅S
• MW: 235.25800
• CID: 957581
• PubChem ID: 235518

  Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylamino)phenol,sulfuric acid
• p-Dimethylaminophenol,hemisulfate
• p-Dimethylaminophenol, hemisulfate
• 4-(dimethylamino)phenol sulfate(1:1)
• 4-(dimethylamino)phenol; sulfuric acid
• DS-014995
• 6274-21-1
• 4-(Dimethylamino)phenolsulfate
• DTXSID30284371
• NSC-36990
• NSC36990
•  

• Inchi： InChI=1S/C8H11NO.H2O4S/c1-9(2)7-3-5-8(10)6-4-7;1-5(2,3)4/h3-6,10H,1-2H3;(H2,1,2,3,4)
• InChI Key： JFPRRTVSCCQNLL-UHFFFAOYSA-N
• SMILES： CN(C)C1=CC=C(C=C1)O.OS(=O)(=O)O

Computed Properties

• Exact Mass: 235.05100
• Monoisotopic Mass: 235.05144369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 106.45000
• LogP: 1.88620